molecular formula C13H11NO2 B1653899 Phenol, 2-((phenylimino)methyl)-, N-oxide CAS No. 20357-59-9

Phenol, 2-((phenylimino)methyl)-, N-oxide

Cat. No. B1653899
CAS RN: 20357-59-9
M. Wt: 213.23 g/mol
InChI Key: XXGSSBOYMORQSP-ZHACJKMWSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phenol, 2-((phenylimino)methyl)-, N-oxide is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 2-((phenylimino)methyl)-, N-oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 2-((phenylimino)methyl)-, N-oxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

20357-59-9

Molecular Formula

C13H11NO2

Molecular Weight

213.23 g/mol

IUPAC Name

(6E)-6-[(N-hydroxyanilino)methylidene]cyclohexa-2,4-dien-1-one

InChI

InChI=1S/C13H11NO2/c15-13-9-5-4-6-11(13)10-14(16)12-7-2-1-3-8-12/h1-10,16H/b11-10+

InChI Key

XXGSSBOYMORQSP-ZHACJKMWSA-N

Isomeric SMILES

C1=CC=C(C=C1)N(/C=C/2\C=CC=CC2=O)O

SMILES

C1=CC=C(C=C1)N(C=C2C=CC=CC2=O)O

Canonical SMILES

C1=CC=C(C=C1)N(C=C2C=CC=CC2=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.